Cas no 170648-38-1 (3-Isoxazolecarboxylic acid, 4,5-dihydro-5-hydroxy-, methyl ester (9CI);)

• Product Name: 3-Isoxazolecarboxylic acid, 4,5-dihydro-5-hydroxy-, methyl ester (9CI)
• CAS No: 170648-38-1
• MF: C₅H₇NO₄
• MW: 145.113381624222
• CID: 905293
• PubChem ID: 45090041
• Update Time: 2025-04-19

3-Isoxazolecarboxylic acid, 4,5-dihydro-5-hydroxy-, methyl ester (9CI); Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 4,5-dihydro-5-hydroxy-, methyl ester (9CI)
• 3-Isoxazolecarboxylicacid,4,5-dihydro-5-hydroxy-,methylester(9CI)
• 170648-38-1
• Methyl 5-hydroxy-4,5-dihydroisoxazole-3-carboxylate
• 3-Isoxazolecarboxylic acid, 4,5-dihydro-5-hydroxy-, methyl ester (9CI);

• Inchi： 1S/C5H7NO4/c1-9-5(8)3-2-4(7)10-6-3/h4,7H,2H2,1H3
• InChI Key： FHIURTSAZRTOSR-UHFFFAOYSA-N
• SMILES： O1C(CC(C(=O)OC)=N1)O

Computed Properties

• Exact Mass: 145.03750770g/mol
• Monoisotopic Mass: 145.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 68.1Ų